Ethyl 5-acetyl-4-(4-nitrophenyl)-2-[(phenylcarbonyl)amino]thiophene-3-carboxylate

• IUPAC Name: ethyl 5-acetyl-2-benzamido-4-(4-nitrophenyl)thiophene-3-carboxylate
• InChI: InChI=1S/C22H18N2O6S/c1-3-30-22(27)18-17(14-9-11-16(12-10-14)24(28)29)19(13(2)25)31-21(18)23-20(26)15-7-5-4-6-8-15/h4-12H,3H2,1-2H3,(H,23,26)
• InChI Key: PSKVVIHGRXXPJC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C2=CC=C(C=C2)[N+](=O)[O-])C(=O)C)NC(=O)C3=CC=CC=C3
• Molecular Formula: C22H18N2O6S
• Molecular Weight: 438.5 g/mol

Description

Ethyl 5-acetyl-4-(4-nitrophenyl)-2-[(phenylcarbonyl)amino]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C22H18N2O6S and its molecular weight is 438.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques

A convenient synthesis method for ethyl 2-(4-nitrophenyl)-3,4-disubstituted and c-fused thiophene-5-carboxylates has been achieved, demonstrating the versatility of similar compounds in heterocyclic chemistry. This method involves the condensation of ethyl 4-nitrobenzylthioacetate with various 1,2-dicarbonyl compounds, highlighting the compound's role in facilitating the synthesis of novel thiophene derivatives with potential biological and material applications (Rangnekar & Mavlankar, 1991).

Biological Activities

A derivative, Ethyl 5-acetyl-4-methyl-2-(phenylamino)thiophene-3-carboxylate, and its analogs have been synthesized and tested for antimicrobial activity. Some of these compounds showed more potent activity than standard drugs against specific fungi, indicating the potential of these compounds in developing new antimicrobial agents (Mabkhot et al., 2015).

Anticancer Properties

Research into thiophene derivatives, including those structurally related to Ethyl 5-acetyl-4-(4-nitrophenyl)-2-[(phenylcarbonyl)amino]thiophene-3-carboxylate, has shown pronounced anti-proliferative activity and tumor cell selectivity. These compounds preferentially inhibit the proliferation of specific tumor cell types, such as leukemia/lymphoma, indicating their potential as selective anticancer agents (Thomas et al., 2017).

Electrochromic and Conductive Materials

Studies on the synthesis and electrochromic properties of conducting copolymers, incorporating thiophene derivatives similar to this compound, have demonstrated the utility of these compounds in developing materials with potential applications in smart windows, displays, and other electrochromic devices. The copolymers exhibited multi-color changes and long-term switching stability (Bulut et al., 2004).